4-{2-[(5-bromo-3-pyridinyl)carbonyl]carbonohydrazonoyl}phenyl 1,3-benzodioxole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound belongs to a class of chemicals with complex molecular structures, often synthesized for their unique chemical and physical properties. These compounds find applications in various fields, including materials science, pharmaceuticals, and organic electronics. Their synthesis, structure, and property analysis are crucial for understanding their potential applications and interactions.
Synthesis Analysis
The synthesis of similar heterocyclic compounds typically involves reactions of 1,3-dipoles with heterocycles, leading to the formation of triazoles, pyridines, and their benzologues. A common method involves the dehydrohalogenation of N-phenylbenzhydrazonoyl chlorides to generate diarylnitrilimines, which then react with heterodipolarophiles like pyridine through cycloaddition reactions with complete regioselectivity (Grubert et al., 1992).
Molecular Structure Analysis
Crystal structure and molecular geometry analysis of related compounds are often performed using X-ray diffraction and Density Functional Theory (DFT) calculations. These analyses provide detailed insights into the molecular geometry, bond lengths, angles, and intermolecular interactions within the crystalline structures (Pokhodylo et al., 2022).
Chemical Reactions and Properties
Chemical reactions involving these compounds can include cycloadditions, ring cleavage, and oxidation processes. The reactivity towards various reagents and conditions highlights the versatility of these compounds for further chemical modifications. The synthesis routes can also involve steps like nucleophilic addition, condensation, and diazotization, leading to the formation of new structures with potential biological activities (Zhang et al., 2019).
Scientific Research Applications
Synthesis and Biological Evaluation
Several studies have focused on the synthesis of novel derivatives that exhibit significant biological activities, such as anticancer and anti-inflammatory properties. For instance, Rahmouni et al. (2016) synthesized a novel series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones, which were evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, indicating potential anticancer applications (Rahmouni et al., 2016). Similarly, Huang et al. (2017) developed novel compounds with a focus on their cytotoxicity against various tumor cell lines, suggesting potential use in cancer therapy (Huang et al., 2017).
Chemical Synthesis and Structural Analysis
Research has also been conducted on the synthesis of specific derivatives and their structural characterization, contributing to the development of compounds with optimized properties. For example, Willem et al. (1998) investigated the synthesis and structural data of triorganotin benzoates, providing insights into the steric demands of substituents and their effects on compound behavior (Willem et al., 1998).
Antimicrobial Activities
The exploration of antimicrobial activities is another significant area of research. Bayrak et al. (2009) synthesized new 1,2,4-triazoles starting from isonicotinic acid hydrazide and evaluated their antimicrobial activities, demonstrating the potential for developing new antimicrobial agents (Bayrak et al., 2009).
Surface Activity and Potential Applications
El-Sayed (2006) focused on the synthesis of 1,2,4-triazole derivatives, assessing their antimicrobial activity and surface activity, indicating potential applications in diverse fields ranging from medicinal chemistry to materials science (El-Sayed, 2006).
properties
IUPAC Name |
[4-[(E)-[(5-bromopyridine-3-carbonyl)hydrazinylidene]methyl]phenyl] 1,3-benzodioxole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14BrN3O5/c22-16-7-15(10-23-11-16)20(26)25-24-9-13-1-4-17(5-2-13)30-21(27)14-3-6-18-19(8-14)29-12-28-18/h1-11H,12H2,(H,25,26)/b24-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQKDKPUKDQWJIB-PGGKNCGUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)OC3=CC=C(C=C3)C=NNC(=O)C4=CC(=CN=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)OC3=CC=C(C=C3)/C=N/NC(=O)C4=CC(=CN=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14BrN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.